Cas no 2648916-66-7 ((2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3-methylpentanoic acid)

• Product Name: (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3-methylpentanoic acid
• CAS No: 2648916-66-7
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 5850435
• PubChem ID: 165766397
• Update Time: 2025-10-05

(2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3-methylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-{3-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]pentanamido}-3-methylpentanoic acid
• EN300-1516704
• 2648916-66-7
• (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3-methylpentanoic acid

• Inchi： 1S/C27H34N2O5/c1-4-17(3)25(26(31)32)29-24(30)14-18(5-2)15-28-27(33)34-16-23-21-12-8-6-10-19(21)20-11-7-9-13-22(20)23/h6-13,17-18,23,25H,4-5,14-16H2,1-3H3,(H,28,33)(H,29,30)(H,31,32)/t17?,18?,25-/m0/s1
• InChI Key： CHCAZYLCWCNIGH-KRFIBBNCSA-N
• SMILES： O(C(NCC(CC)CC(N[C@H](C(=O)O)C(C)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 12
• Complexity: 677
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3-methylpentanoic acid

Latest Research Insights on (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3-methylpentanoic acid (CAS: 2648916-66-7)

In recent years, the compound (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3-methylpentanoic acid (CAS: 2648916-66-7) has garnered significant attention in the field of chemical biology and medicinal chemistry. This Fmoc-protected amino acid derivative plays a crucial role in peptide synthesis, particularly in solid-phase peptide synthesis (SPPS) methodologies. Its unique structural features, including the Fmoc protecting group and branched alkyl side chains, make it a valuable building block for the development of novel peptide-based therapeutics and biochemical probes.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the application of this compound in the synthesis of constrained peptidomimetics targeting protein-protein interactions (PPIs). The researchers utilized (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3-methylpentanoic acid as a key intermediate to introduce structural constraints that enhanced the metabolic stability and binding affinity of the resulting peptides. The study demonstrated that incorporation of this building block led to a 3-fold improvement in proteolytic stability compared to linear analogs, while maintaining nanomolar binding affinity for the target protein.

Further investigations into the physicochemical properties of 2648916-66-7 have revealed interesting characteristics that contribute to its utility in drug discovery. Computational modeling studies indicate that the compound's branched structure induces favorable conformational restrictions in peptide backbones, potentially reducing entropic penalties upon target binding. These findings were supported by nuclear magnetic resonance (NMR) spectroscopy data showing restricted rotation around the Cα-Cβ bond in model peptides incorporating this building block.

The synthetic accessibility of (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3-methylpentanoic acid has also been improved through recent methodological advances. A 2024 publication in Organic Process Research & Development described an optimized large-scale synthesis route with improved yield (78% overall) and reduced environmental impact through solvent recycling. This development is particularly significant for industrial applications where kilogram-scale production of specialized amino acid derivatives is required.

Emerging applications of this compound extend beyond traditional peptide synthesis. Recent work in chemical biology has demonstrated its utility in the construction of peptide-based nanomaterials and drug delivery systems. The hydrophobic side chains and Fmoc protection group of 2648916-66-7 contribute to the self-assembly properties of resulting peptides, enabling the formation of stable nanostructures with potential applications in targeted drug delivery.

In conclusion, (2S)-2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylpentanamido}-3-methylpentanoic acid (CAS: 2648916-66-7) continues to be a versatile tool in medicinal chemistry and chemical biology research. Recent advancements have expanded its applications from traditional peptide synthesis to innovative areas such as peptidomimetic design, nanomaterial construction, and drug delivery system development. The compound's unique structural features and improved synthetic accessibility position it as a valuable building block for future therapeutic and diagnostic developments.